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Compound of Interest

Compound Name: Methyl 2-amino-3-chlorobenzoate

Cat. No.: B1311992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, physical and

chemical properties, and handling procedures for Methyl 2-amino-3-chlorobenzoate (CAS

77820-58-7). The information is compiled from various safety data sheets and chemical

databases to ensure a thorough understanding for professionals in research and development.

Chemical Identification
Parameter Value

Chemical Name Methyl 2-amino-3-chlorobenzoate

Synonyms
2-Amino-3-chlorobenzoic acid methyl ester,

Methyl 3-chloroanthranilate

CAS Number 77820-58-7

Molecular Formula C₈H₈ClNO₂

Molecular Weight 185.61 g/mol

Chemical Structure (A diagram would be placed here in a full report)

Hazard Identification and Classification
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Methyl 2-amino-3-chlorobenzoate is classified as a hazardous substance. The following table

summarizes its GHS classification. It is important to note that classifications may vary slightly

between suppliers.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific Target Organ Toxicity -

Single Exposure (Respiratory

System)

3
H335: May cause respiratory

irritation

Hazard Pictograms:

(Pictograms for "Harmful" and "Irritant" would be displayed here)

Signal Word: Warning

The following diagram illustrates the logical flow of hazard identification and the corresponding

precautionary measures.
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Identified Hazards

Precautionary Measures

Response

H302

Harmful if swallowed

P270

Do not eat, drink or smoke when using this product

P301+P312

IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell

H315

Causes skin irritation

P280

Wear protective gloves/eye protection/face protection

P302+P352

IF ON SKIN: Wash with plenty of water

P332+P313

If skin irritation occurs: Get medical advice/attention

H319

Causes serious eye irritation

P305+P351+P338

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

P337+P313

If eye irritation persists: Get medical advice/attention

H332

Harmful if inhaled

P261

Avoid breathing dust/fume/gas/mist/vapors/spray

P271

Use only outdoors or in a well-ventilated area

P304+P340

IF INHALED: Remove person to fresh air and keep comfortable for breathing

H335

May cause respiratory irritation

P264

Wash hands thoroughly after handling

Click to download full resolution via product page

Caption: Hazard and Precautionary Workflow for Methyl 2-amino-3-chlorobenzoate.
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Methyl 2-amino-3-
chlorobenzoate.

Property Value Source

Appearance
White to light yellow crystalline

powder or lump.
[1][2][3]

Odor Faint amine-like. [1]

Melting Point 35-39 °C [4][5]

Boiling Point 273.8 ± 20.0 °C (Predicted) [4]

Flash Point 119.392 °C [4]

Density 1.311 ± 0.06 g/cm³ (Predicted) [4]

Vapor Pressure 0.006 mmHg at 25°C [4]

Water Solubility Sparingly soluble. [1]

pKa 0.25 ± 0.10 (Predicted) [3]

Refractive Index 1.581 [4]

Toxicological Information
Limited toxicological data is available for this compound. The available acute toxicity data is

presented below.

Route Species Value

Oral LD50 Rat > 2000 mg/kg

Other Toxicological Effects:

Skin Contact: Causes skin irritation.[6]
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Eye Contact: Causes serious eye irritation.[6]

Inhalation: Harmful if inhaled and may cause respiratory irritation.[6][7]

Chronic Exposure: No data available.

Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[6]

Mutagenicity: No data available.

Reproductive Toxicity: No data available.

Ecological Information
There is limited to no data available on the ecological effects of Methyl 2-amino-3-
chlorobenzoate.

Parameter Value

Ecotoxicity No data available.

Persistence and Degradability No data available.

Bioaccumulative Potential No data available.

Mobility in Soil No data available.

It is advised to prevent the release of this chemical into the environment.[8]

Experimental Protocols: Synthesis
Methyl 2-amino-3-chlorobenzoate is primarily used as an intermediate in the synthesis of

pharmaceuticals and pesticides.[1] Several methods for its synthesis have been reported. One

common laboratory-scale synthesis involves the esterification of 2-amino-3-chlorobenzoic acid.

Protocol: Esterification of 2-amino-3-chlorobenzoic acid

This protocol is based on a method described in the "Journal of Natural Sciences of Xiangtan

University".[9]
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Materials:

2-amino-3-chlorobenzoic acid

Anhydrous methanol

Dry HCl gas

Saturated sodium bicarbonate solution

Water

250mL three-necked flask and standard glassware for reflux and filtration

Procedure:

In a 250mL three-necked flask, combine 29.1g (0.17 mol) of 2-amino-3-chlorobenzoic acid

and 100mL of anhydrous methanol.

Bubble 15L of dry HCl gas (approximately 0.68 mol) through the solution.

Heat the mixture to reflux and maintain for 6 hours.

After reflux, cool the solution to room temperature.

Pour the cooled solution into 250 mL of water.

Neutralize the solution to a pH of 8-9 using a saturated sodium bicarbonate solution, which

will cause a white solid to precipitate.

Collect the solid product by filtration.

Wash the filter cake with water and dry to obtain Methyl 2-amino-3-chlorobenzoate.

The following diagram illustrates the general workflow for this synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1311992?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Combine 2-amino-3-chlorobenzoic acid
and anhydrous methanol in a flask.

Introduce dry HCl gas.

Heat to reflux for 6 hours.

Cool the reaction mixture
to room temperature.

Pour into water and neutralize
with NaHCO₃ solution to precipitate the product.

Filter the solid product.

Wash with water and dry.

Obtain Methyl 2-amino-3-chlorobenzoate

Click to download full resolution via product page

Caption: General workflow for the synthesis of Methyl 2-amino-3-chlorobenzoate.
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Handling and Storage
Handling:

Use in a well-ventilated area or under a chemical fume hood.[8]

Avoid breathing dust, fumes, or vapors.[6]

Avoid contact with skin and eyes.[6]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[8]

Wash hands thoroughly after handling.[6]

Keep away from heat, sparks, and open flames.[8]

Storage:

Store in a tightly closed container.[8]

Keep in a cool, dry, and well-ventilated place.[8]

Store away from incompatible materials such as strong oxidizing agents.[6]

Stability and Reactivity
Reactivity: Generally stable under normal conditions.

Chemical Stability: Stable under recommended storage conditions.[6]

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Heat, flames, and sparks.[8]

Incompatible Materials: Strong oxidizing agents.[6]

Hazardous Decomposition Products: Upon combustion, may produce carbon oxides,

nitrogen oxides, and hydrogen chloride.[6]
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First-Aid Measures
Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If symptoms persist, seek medical attention.[6]

Skin Contact: Immediately wash the skin with plenty of soap and water. Remove

contaminated clothing. If skin irritation occurs, seek medical advice.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. If eye irritation persists, get medical attention.[6]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. If the person is

conscious, give small quantities of water to drink. Seek medical attention.[8]

Disposal Considerations
Dispose of this material and its container in accordance with all applicable local, state, and

federal regulations. Do not allow it to enter drains or watercourses.[8]

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Safety Data Sheet (SDS). It is the responsibility of the user to consult the most up-

to-date SDS from the supplier before handling this chemical and to conduct a thorough risk

assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safety and Handling of Methyl 2-
amino-3-chlorobenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311992#safety-data-sheet-for-methyl-2-amino-3-
chlorobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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